Cas no 6127-83-9 (N-[(3-methoxyphenyl)carbamothioyl]thiophene-2-carboxamide)

• Product name: N-[(3-methoxyphenyl)carbamothioyl]thiophene-2-carboxamide
• CAS No: 6127-83-9
• MF: C₁₇H₁₅BrN₂
• MW: 327.218403100967
• CID: 1626527
• PubChem ID: 781384

N-[(3-methoxyphenyl)carbamothioyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)carbamothioyl]thiophene-2-carboxamide
• 2-thiophenecarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]-
• 2-benzyl-1-(2-bromoprop-2-enyl)benzimidazole
• 1-(2-bromoprop-2-enyl)-2-(phenylmethyl)-1H-benzimidazole
• 6078-15-5
• AKOS000569360
• AG-690/12557772
• 313398-00-4
• 2-Benzyl-1-(2-bromo-allyl)-1H-benzoimidazole
• 2-benzyl-1-(2-bromoprop-2-en-1-yl)-1H-benzimidazole
• STK862192
• 2-benzyl-1-(2-bromoallyl)-1H-benzo[d]imidazole
• 6127-83-9
• 2-benzyl-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazole
• F0469-0032
• DTXSID40354776

• Inchi： InChI=1S/C17H15BrN2/c1-13(18)12-20-16-10-6-5-9-15(16)19-17(20)11-14-7-3-2-4-8-14/h2-10H,1,11-12H2
• InChI Key： MVEBLPHBHDGEAX-UHFFFAOYSA-N
• SMILES： C=C(CN1C2=CC=CC=C2N=C1CC3=CC=CC=C3)Br

Computed Properties

• Exact Mass: 292.03416
• Monoisotopic Mass: 326.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 50.36